Cas no 2680797-98-0 (3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid
• CAS No: 2680797-98-0
• MF: C₁₁H₁₂N₂O₆S
• MW: 300.287781715393
• CID: 5634227
• PubChem ID: 165925322
• Update Time: 2025-10-29

3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-4-sulfamoylbenzoic acid
• EN300-28290220
• 2680797-98-0
• 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid

• Inchi： 1S/C11H12N2O6S/c1-2-5-19-11(16)13-8-6-7(10(14)15)3-4-9(8)20(12,17)18/h2-4,6H,1,5H2,(H,13,16)(H,14,15)(H2,12,17,18)
• InChI Key： BBDAEJYGOBWVNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1NC(=O)OCC=C)(N)(=O)=O

Computed Properties

• Exact Mass: 300.04160728g/mol
• Monoisotopic Mass: 300.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 144Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid

3-{(Prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic Acid: A Comprehensive Overview

3-{(Prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2680797-98-0) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its benzoic acid backbone, incorporates a sulfamoyl group and a propenyl ether moiety, making it a versatile molecule with potential applications in drug development and advanced materials.

The molecular structure of 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid is defined by its aromatic ring system, which serves as the central framework. The sulfamoyl group (-SO₂NH-) attached at the 4-position of the benzene ring contributes to the compound's hydrophilicity and potential for hydrogen bonding, properties that are highly desirable in pharmaceutical agents. Meanwhile, the propenyl ether moiety (-OCH₂CH₂CH₂-) at the 3-position introduces flexibility and reactivity, enhancing the molecule's ability to participate in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced polymers and biodegradable materials. Its ability to undergo polymerization under mild conditions has made it a promising candidate for developing eco-friendly materials. Additionally, research into its pharmacological properties has revealed its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key enzymes involved in inflammatory pathways.

The synthesis of 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The incorporation of the sulfamoyl group is often achieved through sulfonation reactions, while the propenyl ether moiety is introduced via alkylation or etherification steps. These reactions require precise control of reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure, functional groups, and purity, ensuring that it meets the stringent requirements of pharmaceutical and industrial applications.

In terms of applications, 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid has shown promise in several areas. In the pharmaceutical industry, it is being explored as a building block for developing novel drugs targeting chronic inflammatory diseases. Its ability to modulate inflammatory pathways makes it a valuable asset in drug discovery programs. Furthermore, its use in polymer chemistry has opened new avenues for creating sustainable materials with tailored properties.

Looking ahead, ongoing research into this compound is focused on optimizing its synthesis pathways to enhance scalability and reduce production costs. Additionally, efforts are underway to explore its potential in other areas such as agrochemicals and specialty chemicals. As our understanding of its properties continues to grow, so does its potential to contribute to various industries.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2680797-98-0) stands out as a versatile and multifaceted compound with significant potential across multiple domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals and materials science.